alpha-2-macroglobulin receptor-associated protein precursor (252-260)
Description
Alpha-2-macroglobulin receptor-associated protein
Scientific Research Applications
1. Structural Analysis and Homology
The primary structure of the human 39-kDa alpha-2-macroglobulin (alpha 2M) receptor-associated protein has been determined, revealing significant homology with related proteins in rats and mice. This homology suggests that these molecules are interspecies homologues, with implications for understanding pathogenic domains in diseases like Heymann nephritis (Strickland et al., 1991).
2. Binding and Internalization Mechanisms
Studies indicate that the alpha 2M receptor/LRP binds and internalizes toxins such as Pseudomonas exotoxin A, highlighting its role in cellular defense mechanisms. The receptor-associated protein plays a significant role in inhibiting ligand binding to the receptor, impacting cellular responses to pathogens (Kounnas et al., 1992).
3. Neurological Implications
Research has linked alpha-2M and its receptor to Alzheimer's disease (AD). Genetic analyses suggest that alpha-2M, through its interaction with LRP1 (encoding the alpha-2M receptor), is associated with AD, pointing towards a neuropathogenic pathway common in this disease (Blacker et al., 1998).
4. Cellular Localization and Function in Kidneys
The alpha 2M receptor-associated protein has been studied in the context of kidney function, particularly in proximal tubules and glomerular podocytes. This research contributes to our understanding of protein localization in renal cells and the physiological ligands for related receptors (Abbate et al., 1993).
5. Multifunctionality and Ligand Binding
The alpha 2M receptor/LRP's identity with low density lipoprotein receptor-related protein (LRP) suggests its multifunctionality, capable of binding diverse biological ligands. This highlights a relationship between lipid metabolism and proteinase regulation (Strickland et al., 1990).
properties
sequence |
FEEPRVIDL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
alpha-2-macroglobulin receptor-associated protein precursor (252-260) |
Origin of Product |
United States |
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